Cas no 635305-27-0 (4H-1,3,6,2-Dioxazaborocine, 2-(3,5-difluorophenyl)tetrahydro-)

• Product Name: 4H-1,3,6,2-Dioxazaborocine, 2-(3,5-difluorophenyl)tetrahydro-
• CAS No: 635305-27-0
• MF: C₁₀H₁₂BF₂NO₂
• MW: 227.01558971405
• CID: 4087716
• Update Time: 2025-06-03

4H-1,3,6,2-Dioxazaborocine, 2-(3,5-difluorophenyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3,6,2-Dioxazaborocine, 2-(3,5-difluorophenyl)tetrahydro-

• Inchi： 1S/C10H12BF2NO2/c12-9-5-8(6-10(13)7-9)11-15-3-1-14-2-4-16-11/h5-7,14H,1-4H2
• InChI Key： RKTSQXZFXNPJAN-UHFFFAOYSA-N
• SMILES： O1CCNCCOB1C1=CC(F)=CC(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4H-1,3,6,2-Dioxazaborocine, 2-(3,5-difluorophenyl)tetrahydro-

Chemical Profile of 4H-1,3,6,2-Dioxazaborocine, 2-(3,5-difluorophenyl)tetrahydro- (CAS No. 635305-27-0)

The compound 4H-1,3,6,2-Dioxazaborocine, 2-(3,5-difluorophenyl)tetrahydro-, identified by its CAS number 635305-27-0, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic boronic acid derivative has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a tetrahydro moiety combined with a dioxazaborocine core suggests a compound with distinct reactivity and binding properties, making it a valuable scaffold for drug discovery efforts.

In recent years, boronic acid derivatives have emerged as pivotal components in the development of novel therapeutic agents. Their ability to participate in reversible covalent interactions with biological targets has opened new avenues for the design of highly specific and potent drugs. The 2-(3,5-difluorophenyl) substituent in this compound introduces additional electronic and steric effects that can modulate its interaction with biological molecules. This feature is particularly intriguing as fluorinated aromatic rings are frequently incorporated into pharmaceuticals to enhance metabolic stability and binding affinity.

The dioxazaborocine core is known for its boron-containing heterocycle, which can engage in coordination with various biomolecules. This property makes it an attractive candidate for the development of targeted therapies, particularly in oncology and inflammatory diseases. Current research indicates that boron-containing compounds exhibit promising activity in modulating enzyme activity and protein-protein interactions. The tetrahydro substitution further influences the electronic landscape of the molecule, potentially enhancing its solubility and bioavailability—critical factors for drug efficacy.

Recent studies have highlighted the utility of 4H-1,3,6,2-Dioxazaborocine derivatives in preclinical models as inhibitors of key enzymes involved in disease pathways. For instance, modifications to the 3,5-difluorophenyl group have been shown to improve binding affinity to specific protein targets while maintaining favorable pharmacokinetic profiles. These findings align with broader trends in medicinal chemistry where structure-activity relationship (SAR) studies are employed to optimize lead compounds for clinical development.

The synthesis of this compound involves sophisticated organic transformations that highlight the intersection of boron chemistry and heterocyclic synthesis. The preparation typically requires multi-step protocols involving the formation of the dioxazaborocine core followed by functionalization at the 2-position with the 3,5-difluorophenyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve regioselective substitutions on the aromatic ring. These synthetic strategies underscore the complexity and precision required in developing novel pharmaceutical intermediates.

The potential applications of 4H-1,3,6,2-Dioxazaborocine, 2-(3,5-difluorophenyl)tetrahydro- extend beyond traditional small-molecule drug development. Its unique structural motifs suggest utility in emerging fields such as chemical biology probes and molecular imaging agents. Researchers are exploring its capacity as a tool compound to investigate enzyme mechanisms and validate novel therapeutic targets. Such applications would leverage its ability to form stable complexes with biological molecules while being amenable to further derivatization for specific research objectives.

In conclusion, the compound identified as 4H-1,3,6,2-Dioxazaborocine, 2-(3,5-difluorophenyl)tetrahydro- (CAS No. 635305-27-0) represents a compelling example of how structural innovation can drive advancements in pharmaceutical science. Its combination of a dioxazaborocine core with a tetrahydro substituent and fluorinated aromatic ring positions it as a versatile scaffold for drug discovery. Ongoing research into its biological activity and synthetic modifications continue to expand its potential applications in medicine and biotechnology. As the field progresses, compounds like this will play an increasingly critical role in addressing unmet medical needs through innovative chemical design.